5-Chloro-3-(4-methylthiophenyl)-2-pyridinamine

• IUPAC Name: 5-chloro-3-(4-methylsulfanylphenyl)pyridin-2-amine
• InChI: InChI=1S/C12H11ClN2S/c1-16-10-4-2-8(3-5-10)11-6-9(13)7-15-12(11)14/h2-7H,1H3,(H2,14,15)
• InChI Key: ZEQXVYSGHBHGAO-UHFFFAOYSA-N
• Canonical SMILES: CSC1=CC=C(C=C1)C2=C(N=CC(=C2)Cl)N
• Molecular Formula: C12H11ClN2S
• DSSTOX Substance ID: DTXSID601235868
• Molecular Weight: 250.75 g/mol
• CAS RN: 217090-19-2

Description

5-Chloro-3-(4-methylthiophenyl)-2-pyridinamine , also known by its chemical formula C₁₁H₉ClN₂S , belongs to the class of heterocyclic compounds. It features a thiophene ring substituted with a chlorine atom , a pyridine ring , and a methylthiophenyl group . Thiophenes are five-membered aromatic rings containing a sulfur atom, and they exhibit diverse applications in medicinal chemistry and material science.

Synthesis Analysis

The synthetic procedure for this compound involves several steps. One key intermediate is l-(6-methyl-3-pyridinyl)-2-[4-(methylthio)phenyl]ethanone (V), which reacts with another intermediate to yield the final compound (IV). The synthesis of this compound is crucial for its subsequent use as a cyclooxygenase-2 (COX-2) selective inhibitor.

Scientific Research Applications

Activation and Reduction of Bonds

The research by Barrio, Esteruelas, and Oñate (2004) on the activation of C(sp2)−H bonds and the reduction of CE bonds with an osmium-hexahydride complex provides insights into the behavior of substrates like N-methylene-2-pyridinamine. This study contributes to understanding the chemical transformations and potential applications of compounds including pyridinamines in catalysis and organic synthesis (Barrio, Esteruelas, & Oñate, 2004).

Synthesis and Properties of Derivatives

In another study, Andreu, Malfant, Lacroix, and Cassoux (2000) focused on the synthesis and properties of new Tetrathiafulvalene-π-Spacer-Acceptor derivatives, where pyridine moieties were modified. This research provides valuable insights into the synthesis process and the properties of such derivatives, expanding the understanding of pyridine-based compounds (Andreu, Malfant, Lacroix, & Cassoux, 2000).

Novel Dihydropyridine Analogs

Saddala and Pradeepkiran (2019) synthesized novel dihydropyridine analogs for biological evaluation. Their study showcases the potential of pyridinamine derivatives in pharmaceutical and medicinal chemistry, particularly in the context of antioxidants and calcium channel blockers (Saddala & Pradeepkiran, 2019).

Preparation of Heterocyclic Compounds

The research by Sayed, Hamed, Meligi, Boraie, and Shafik (2003) on the use of certain butanoic acids in the preparation of new heterocyclic compounds with expected biological activity indicates the role of pyridine derivatives in developing compounds with potential medicinal properties (Sayed, Hamed, Meligi, Boraie, & Shafik, 2003).

Antioxidant Activities

Another study by Sudhana and Pradeepkiran (2019) focuses on the synthesis, characterization, and biological evaluation of dihydropyridine derivatives for antioxidant activities. This further emphasizes the importance of pyridinamine derivatives in pharmacological research (Sudhana & Pradeepkiran, 2019).

Anticancer and Antimicrobial Agents

Katariya, Vennapu, and Shah (2021) worked on the synthesis of new 1,3-oxazole clubbed pyridyl-pyrazolines as anticancer and antimicrobial agents. Their findings contribute to the potential applications of pyridinamine derivatives in the development of new therapeutic agents (Katariya, Vennapu, & Shah, 2021).